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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533 Get Quote

An In-depth Technical Guide on 2-(Nitroimino)imidazolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Nitroimino)imidazolidine, also known by its tautomeric name 2-nitroamino-2-imidazoline, is

a heterocyclic compound with significant relevance in the agrochemical and pharmaceutical

sectors.[1] Its primary recognition comes from its role as a crucial intermediate in the synthesis

of neonicotinoid insecticides, most notably imidacloprid.[1][2] The structural features of 2-
(nitroimino)imidazolidine, specifically the imidazolidine ring and the nitroimino group, also

suggest potential applications in medicinal chemistry and materials science.[1][3] This

document provides a comprehensive overview of its chemical properties, structure, synthesis,

and potential biological activities, serving as a technical resource for professionals in research

and development.

Chemical Properties and Structure
Physicochemical Properties
The fundamental physicochemical properties of 2-(nitroimino)imidazolidine are summarized

in the table below. The compound typically appears as a white to almost white crystalline

powder.[1][3]
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Property Value Reference(s)

CAS Number 5465-96-3 [1][2][3][4]

Molecular Formula C₃H₆N₄O₂ [2][3][4]

Molecular Weight 130.11 g/mol [3][4][5]

Melting Point 216-222 °C [2][3][4]

Boiling Point 255.1 ± 23.0 °C (Predicted) [4][6]

Density 1.81 ± 0.1 g/cm³ (Predicted) [6][7]

Appearance
White to almost white

crystalline powder
[1][3]

Solubility

Soluble in hot water and cold

alkaline solutions; slightly

soluble in cold water, ethanol,

acetone, DMSO, and

methanol; insoluble in ether.

[2][6][7]

pKa 8.55 ± 0.20 (Predicted) [6]

Purity ≥ 98% (HPLC) [1][3]

Synonyms

2-Nitroamino-2-imidazoline, N-

Nitroimidazolidin-2-imine, N-

nitroimino imidazole (NNII)

[4][8][6]

Chemical Structure and Tautomerism
2-(Nitroimino)imidazolidine exists in a tautomeric equilibrium between the nitroimine form (N-

nitroimidazolidin-2-imine) and the nitramino form (2-nitroamino-2-imidazoline).[1][8][9] This is a

type of proton-transfer tautomerism where a hydrogen atom oscillates between two nitrogen

atoms, accompanied by a shift in the double bond.[10] While both forms may exist, the specific

conditions such as solvent and temperature can influence the equilibrium.[10]

Structural elucidation of imidazolidine derivatives is typically achieved through techniques such

as X-ray crystallography for determining the solid-state structure, and Nuclear Magnetic
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Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for

confirming the structure in solution and analyzing its composition.[11][12][13]
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Synthesis of Imidacloprid

Mechanism of Action

2-(Nitroimino)imidazolidine

Imidacloprid

+ CMP

2-Chloro-5-(chloromethyl)pyridine

Nicotinic Acetylcholine
Receptor (nAChR)

in Insect CNS

Binds as Agonist

Receptor Overstimulation

Paralysis and Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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